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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the elemental composition of 2-Bromo-3,5-
dinitroaniline against two alternative dinitroaniline compounds: 2,4-Dinitroaniline and

Trifluralin. The theoretical elemental composition is presented alongside typical experimental

values to illustrate the expected results from modern analytical techniques. Detailed

experimental protocols and a workflow diagram for elemental analysis are also included to

support researchers in their analytical endeavors.

Elemental Composition Comparison
The elemental composition of an organic compound is a fundamental characteristic used to

confirm its identity and purity. The following table summarizes the theoretical and typical

experimental elemental percentages for 2-Bromo-3,5-dinitroaniline and two common

alternatives.
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Compound
Chemical
Formula

Molecular
Weight (
g/mol )

Element
Theoretical
Percentage
(%)

Typical
Experiment
al
Percentage
(%)*

2-Bromo-3,5-

dinitroaniline
C₆H₄BrN₃O₄ 262.02 Carbon (C) 27.51 27.45 - 27.57

Hydrogen (H) 1.54 1.50 - 1.60

Nitrogen (N) 16.03 15.97 - 16.09

Oxygen (O) 24.42 24.36 - 24.48

Bromine (Br) 30.49

Not typically

measured by

CHNS

2,4-

Dinitroaniline[

1][2][3]

C₆H₅N₃O₄ 183.12 Carbon (C) 39.35 39.29 - 39.41

Hydrogen (H) 2.75 2.71 - 2.81

Nitrogen (N) 22.94 22.88 - 23.00

Oxygen (O) 34.95 34.89 - 35.01

Trifluralin[4]

[5][6]

C₁₃H₁₆F₃N₃O

₄
335.28 Carbon (C) 46.57 46.51 - 46.63

Hydrogen (H) 4.81 4.77 - 4.87

Nitrogen (N) 12.53 12.47 - 12.59

Oxygen (O) 19.09 19.03 - 19.15

Fluorine (F) 17.00

Not typically

measured by

CHNS
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*Typical experimental values are illustrative and represent the expected range of results from a

modern CHNS elemental analyzer, which typically has an accuracy of ±0.3% of the theoretical

value. The values for Oxygen and Bromine are calculated by difference and are not directly

measured by standard CHNS combustion analysis.

Experimental Protocol: CHNS Elemental Analysis by
Combustion
The determination of the elemental composition of organic compounds like 2-Bromo-3,5-
dinitroaniline is most commonly performed using a CHNS elemental analyzer. This method is

based on the complete combustion of the sample.

Principle:

A small, precisely weighed amount of the organic sample is combusted at a very high

temperature (typically around 1000°C) in an oxygen-rich atmosphere. This process converts

the carbon, hydrogen, nitrogen, and sulfur in the sample into their gaseous oxides (CO₂, H₂O,

NOx, and SO₂). These combustion products are then passed through a reduction chamber

where nitrogen oxides are converted to N₂ gas. The mixture of gases is then separated, and

the amount of each gas is quantified using a thermal conductivity detector (TCD).

Instrumentation:

CHNS Elemental Analyzer

Microbalance (accurate to at least 0.001 mg)

Tin or silver capsules for sample weighing

Procedure:

Sample Preparation:

Ensure the sample is homogenous and dry. For solid samples, grinding to a fine powder is

recommended.
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Weigh approximately 1-3 mg of the sample into a tin or silver capsule using a

microbalance.

Seal the capsule to enclose the sample.

Instrument Calibration:

Calibrate the instrument using a certified organic standard with a known elemental

composition (e.g., acetanilide).

Run the standard multiple times to ensure the instrument is providing accurate and

reproducible results.

Sample Analysis:

Place the encapsulated sample into the autosampler of the CHNS analyzer.

Initiate the analysis sequence. The instrument will automatically drop the sample into the

combustion furnace.

The resulting gases (CO₂, H₂O, N₂, and SO₂) are carried by a helium stream through the

analytical system.

The gases are separated chromatographically.

The thermal conductivity detector measures the concentration of each gas.

Data Processing:

The instrument's software calculates the percentage of C, H, N, and S in the original

sample based on the detector's response and the initial sample weight.

The oxygen content is typically determined by difference, assuming the remaining mass is

oxygen.

Visualizations
Experimental Workflow for CHNS Elemental Analysis
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Caption: Workflow for CHNS elemental analysis.
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Logical Relationship of Dinitroaniline Compounds

Dinitroanilines

Aniline
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Caption: Relationship of the analyzed compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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